Cas no 32675-46-0 (1H-1,2,4-Triazole, 1-ethyl-3,5-dimethyl-)

• Product Name: 1H-1,2,4-Triazole, 1-ethyl-3,5-dimethyl-
• CAS No: 32675-46-0
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• CID: 1450711
• PubChem ID: 13010288
• Update Time: 2025-04-20

1H-1,2,4-Triazole, 1-ethyl-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1-ethyl-3,5-dimethyl-
• 1-ethyl-3,5-dimethyl-1,2,4-triazole
• SCHEMBL13180564
• 3,5-dimethyl-1-ethyl-1,2,4-triazole
• 32675-46-0
• DTXSID00514950
• 1-Ethyl-3,5-dimethyl-1H-1,2,4-triazole

• Inchi： 1S/C6H11N3/c1-4-9-6(3)7-5(2)8-9/h4H2,1-3H3
• InChI Key： CMRISFJSJWJHPL-UHFFFAOYSA-N
• SMILES： N1(C(C)=NC(C)=N1)CC

Computed Properties

• Exact Mass: 125.09543
• Monoisotopic Mass: 125.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71